Lipophilicity & Polar Surface Area: Meta- vs Para-Fluoro Comparison
A direct computed-property comparison between the target compound (3-fluorophenyl, CID 63709074) and its closest commercially available positional isomer, 3-(4-fluorophenyl)-5-[3-(trifluoromethyl)pyrrolidin-3-yl]-1,2,4-oxadiazole, reveals a quantifiable difference in key CNS drug-likeness parameters. The target compound records XLogP3 = 2.8 and tPSA = 51 Ų from PubChem computed data (release 2021.05.07) [1]. In contrast, the 4-fluorophenyl isomer returns a higher computed clogP of 3.31 and a lower tPSA of 46.92 Ų according to the Sildrug computational database [2]. The ΔXLogP3 of +0.51 log units for the 4-fluoro isomer corresponds to approximately a 3.2-fold increase in calculated octanol-water partition coefficient, while the ΔtPSA of −4.08 Ų reduces the target compound's polar surface area relative to the 4-F analog. Within the CNS Multiparameter Optimization (MPO) framework, a XLogP3 of 2.8 and tPSA of 51 Ų both fall within the optimal range (XLogP3 < 3, tPSA < 70 Ų), whereas a XLogP3 of 3.31 begins to exceed the desirability threshold for CNS candidates, potentially increasing the risk of higher plasma protein binding and reduced free brain fraction [3].
| Evidence Dimension | Lipophilicity (XLogP3/clogP) and Topological Polar Surface Area (tPSA) |
|---|---|
| Target Compound Data | XLogP3 = 2.8; tPSA = 51 Ų (PubChem CID 63709074, computed) |
| Comparator Or Baseline | 3-(4-Fluorophenyl)-5-[3-(trifluoromethyl)pyrrolidin-3-yl]-1,2,4-oxadiazole: clogP = 3.31; tPSA = 46.92 Ų (Sildrug DB) |
| Quantified Difference | ΔXLogP3 = +0.51 (comparator more lipophilic); ΔtPSA = −4.08 Ų (comparator less polar) |
| Conditions | Computed physicochemical descriptors using XLogP3-AA (PubChem) and clogP (Sildrug); free base forms compared |
Why This Matters
The 0.51-log-unit lower XLogP3 of the target compound directly impacts CNS MPO scoring and predicted free brain fraction, making it a probabilistically superior choice for CNS-targeted screening cascades where excessive lipophilicity is a known driver of attrition.
- [1] PubChem Compound Summary CID 63709074: 3-(3-Fluorophenyl)-5-[3-(trifluoromethyl)pyrrolidin-3-yl]-1,2,4-oxadiazole. XLogP3-AA = 2.8, tPSA = 51 Ų. View Source
- [2] Sildrug Database, Institute of Biochemistry and Biophysics PAS: C13H11F4N3O (4-fluorophenyl isomer). clogP = 3.31, tPSA = 46.92 Ų. View Source
- [3] Wager TT, Hou X, Verhoest PR, Villalobos A. Moving beyond Rules: The Development of a Central Nervous System Multiparameter Optimization (CNS MPO) Approach To Enable Alignment of Druglike Properties. ACS Chemical Neuroscience. 2010; 1(6): 435-449. View Source
